Cas no 2034515-33-6 (4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034515-33-6
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 6107725
• PubChem ID: 121021525
• Update Time: 2025-07-18

4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• AKOS026697666
• 2034515-33-6
• (1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• (1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-(1-methyltriazol-4-yl)methanone
• F6557-0831

• Inchi： 1S/C15H18N4O3S/c1-18-11-13(16-17-18)15(20)19-8-7-14(23(21,22)10-9-19)12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3
• InChI Key： CRAUOEJDDZDUJS-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2=CN(C)N=N2)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.5Ų

Additional information on 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione

Recent Advances in the Study of 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS: 2034515-33-6)

The compound 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS: 2034515-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2034515-33-6, which combines a 1,2,3-triazole moiety with a thiazepane-dione scaffold. This structural combination is particularly interesting due to the triazole's role in enhancing binding affinity and the thiazepane-dione's contribution to metabolic stability. Researchers have developed optimized synthetic routes to produce this compound with high yield and purity, enabling further pharmacological evaluation.

In vitro studies have demonstrated that 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione exhibits promising activity against several disease-relevant targets. Notably, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may modulate protein-protein interactions, opening new avenues for targeting undruggable proteins.

The pharmacokinetic profile of 2034515-33-6 has been investigated in animal models, revealing favorable absorption and distribution characteristics. The compound demonstrates good oral bioavailability and reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, metabolism studies have identified certain cytochrome P450 interactions that may require structural optimization to minimize potential drug-drug interactions.

Structure-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of this compound's biological activity. Researchers have identified that the 1-methyl-1H-1,2,3-triazole-4-carbonyl group plays a crucial role in target engagement, while modifications to the phenyl moiety can significantly alter selectivity profiles. These findings are guiding the design of next-generation analogs with improved potency and specificity.

From a therapeutic perspective, 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione shows particular promise in oncology applications. Recent findings suggest it may act as a dual inhibitor of both kinase and non-kinase targets involved in cancer cell proliferation and survival. The compound's ability to disrupt multiple signaling pathways while maintaining a favorable toxicity profile makes it an attractive candidate for combination therapies.

Looking forward, several research groups are pursuing the clinical translation of 2034515-33-6 and its derivatives. Current efforts focus on addressing remaining challenges in formulation development and scaling up synthesis for preclinical testing. The compound's unique chemical space and demonstrated biological activities position it as a valuable tool compound for chemical biology studies and a potential lead for drug discovery programs targeting various diseases.